Triisopropyl phosphite

• IUPAC Name: tripropan-2-yl phosphite
• InChI: InChI=1S/C9H21O3P/c1-7(2)10-13(11-8(3)4)12-9(5)6/h7-9H,1-6H3
• InChI Key: SJHCUXCOGGKFAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(OC(C)C)OC(C)C
• Molecular Formula: C9H21O3P
• DSSTOX Substance ID: DTXSID9044372
• Molecular Weight: 208.23 g/mol
• Physical Description: Liquid, Colorless liquid; [HSDB]
• Boiling Point: 94 to 96 °C at 50 mm Hg, BP: 74 °C at 20 mm Hg; 60 °C at 10 mm Hg
• Flash Point: 165 °F Open Cup; 73.9 °C Closed Cup
• Solubility: Soluble in alcohol, ether, chloroform, Miscible with most organic solvents; insoluble in water
• Density: 0.9063 g/cu cm at 20 °C
• Vapor Pressure: 0.27 [mmHg]
• Color/Form: Colorless liquid
• CAS RN: 116-17-6

Description

Triisopropyl phosphite is a chemical compound that is used in various organic synthesis reactions. It is a phosphorus-containing compound that can act as a ligand in coordination chemistry and as a reagent in organic transformations.

Synthesis Analysis

The synthesis of this compound-related compounds can be achieved through different methods. For instance, this compound can be used as a substitute for triphenylphosphine in the Mitsunobu reaction of nucleoside analogs, offering a cost-effective alternative for certain phosphorus reagents . Additionally, diisopropyl phosphite, a related compound, can be synthesized from phosphorus trichloride and isopropanol, with the yield reaching 87% under optimal conditions .

Molecular Structure Analysis

The molecular structure of this compound derivatives has been characterized using techniques such as NMR spectroscopy and X-ray crystallography. For example, bulky monophosphites derived from this compound have been synthesized and characterized, revealing their coordination ability with metal centers . The electronic properties and steric demands of these ligands have been further elucidated using DFT computational methods .

Chemical Reactions Analysis

This compound participates in various chemical reactions. It has been used in the synthesis of phosphonate derivatives through reactions with quinoneimines . Additionally, it can react with indenylidene pre-catalysts to form cis-complexes used in olefin metathesis reactions, highlighting the synergistic effects between phosphites and L-type ligands . Furthermore, this compound derivatives can undergo oxidation to form phosphoric esters when reacting with aldehydes .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound and its derivatives are influenced by their molecular structure. For instance, the introduction of methoxy groups in triarylphosphines can affect their oxidation potential and UV-Vis absorption characteristics . The steric and electronic properties of these compounds are crucial for their reactivity and their application as ligands in catalytic processes, as demonstrated by their use in rhodium-catalysed hydroformylation reactions, which show high conversions and selectivity .

Scientific Research Applications

• It serves as an effective substitute for triphenylphosphine in the Mitsunobu reaction of nucleoside analogs and as an alternative reagent in the Veliz–Beal bromination protocol (Véliz & Beal, 2006).

• In the field of olefin metathesis reactions, triisopropyl phosphite reacts with phosphine-based indenylidene pre-catalysts to form "1st generation" cis-complexes, demonstrating differences in structure, thermal stability, and reactivity compared to trans-Ru parent complexes (Guidone et al., 2015).

• It reacts with quinoneimine III to form corresponding phosphonate derivatives, displaying potential for synthesizing specific chemical structures (Zayed et al., 1990).

• This compound has been shown to react with N-(phenylsulfonyl)-1,4-benzoquinone monoimine to form various phosphonate and phosphate adducts, indicating its reactivity with specific organic compounds (Boulos et al., 1993).

• It is involved in the partial oxidation of phosphoric esters in reactions with 2-furaldehyde and benzaldehyde, highlighting its potential in the synthesis of esters containing heterocyclic groups (Arbuzov & Zoroastrova, 1960).

• In the direct synthesis of diisopropyl phosphite from phosphorus trichloride and isopropanol, it demonstrates the ability to reach high purity and yield, emphasizing its synthetic applications (Yan-song, 2007).

• Complex compounds of rhodium with this compound have been produced and characterized, showing the ligand's hydrolyzability in the complex and its ability to catalyze dehydrogenation reactions (Yurchenko et al., 1975).

• It has been used in a copper-catalyzed conjugate reduction of chiral alpha, beta-unsaturated amino ketones, showcasing its chemoselectivity and wide substrate compatibility (Pelšs et al., 2009).

• It contributed to the understanding of the structure of cyclic phosphoranes and the structural forms for main group elements (Holmes, 1979).

• The performance of different phosphites, including this compound, in isotactic polypropylene has been studied, highlighting its influence on processing stability (Tocháček & Sedlár, 1993).

Mechanism of Action

Target of Action

Triisopropyl phosphite is primarily used as a reactant in various chemical reactions . It interacts with Ru-based indenylidene complexes to form 1st generation complexes for metathesis reactions . It also reacts with arylamines and isoamyl nitrite for the synthesis of phosphonohydrazines .

Mode of Action

this compound interacts with its targets through chemical reactions. In the Perkow-type reaction, it helps synthesize compounds containing polarized carbon-carbon double bonds . It also facilitates the isolation of products in the Mitsunobu reaction as an alternative to triphenylphosphine .

Biochemical Pathways

It’s known to participate in the synthesis of phosphonohydrazines , which are involved in various biochemical processes.

Result of Action

The molecular and cellular effects of this compound’s action largely depend on the specific reactions it’s involved in. For instance, in the synthesis of phosphonohydrazines, it contributes to the formation of these compounds, which have various applications in organic synthesis .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For example, reactions involving this compound are usually carried out under inert atmosphere and may require heating . It’s also worth noting that this compound is a flammable liquid and may produce flammable vapors at high temperatures .

Safety and Hazards

Triisopropyl phosphite is classified as a combustible liquid and is toxic if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It should be stored under inert gas and in a well-ventilated place.